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Compound of Interest

Compound Name: Hexyl formate

Cat. No.: B1584476

Hexyl Formate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexyl formate, a significant ester in the
fields of flavor, fragrance, and chemical synthesis. This document details its chemical identity,
physical and chemical properties, synthesis methodologies, and analytical characterization.

Chemical Identity and Synonyms

Hexyl formate is an organic compound classified as a formate ester of hexanol. It is also
known by a variety of synonyms and alternative names, which are crucial for comprehensive
literature and database searches.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1584476?utm_src=pdf-interest
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type Identifier
IUPAC Name hexyl formate[1]
Formic acid hexyl ester, Hexyl methanoate, n-
Synonyms Hexyl formate, Formic acid n-hexyl ester, Hexyl
formiate[1][2][3][4][5][6]
CAS Number 629-33-4[2][3][4]1[5][6][7118]

Molecular Formula

C7H1402[4][7][8]

Molecular Weight 130.18 g/mol [2][8]

InChl Key OUGPMNMLWKSBRI-UHFFFAOYSA-N|[2]
SMILES CCCCCCOC=0[4]

FEMA Number 2570[2][4]

EINECS Number

211-087-1[2]

Physicochemical Properties

Hexyl formate is a colorless liquid characterized by a fruity, ethereal, and green odor.[2] Its

physical and chemical properties are summarized in the table below.

Property Value

Appearance Colorless liquid[4]
Boiling Point 155-156 °C[2]

Melting Point -63 °C[2]

Density 0.879 g/mL at 25 °C[2]

Refractive Index (n20/D)

1.407[2]

Flash Point

48 °C (closed cup)[2]

Solubility

Slightly soluble in water; soluble in alcohol and

propylene glycol; miscible with oils.
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Synthesis of Hexyl Formate

Hexyl formate can be synthesized through several methods, with the most common being
Fischer esterification and enzymatic synthesis.

Fischer Esterification

Fischer esterification is a classic method for producing esters by refluxing a carboxylic acid and
an alcohol in the presence of an acid catalyst.[5]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine n-hexanol and a molar excess of formic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid to the mixture.

o Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can
be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with water to remove excess formic
acid and the catalyst.

o Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution
until effervescence ceases.

o Wash with brine (saturated NaCl solution) to remove residual water and inorganic salts.

o Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or
sodium sulfate.

o Purification:

o Filter to remove the drying agent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://odp.library.tamu.edu/chemistry/chapter/fischer-esterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Purify the crude hexyl formate by fractional distillation to obtain the final product.[9]

n-Hexanol +
Formic Acid + Reflux
Acid Catalyst

Work-up Drying Purification

(Washing & Neutralization) (Anhydrous Na2S04) (Fractional Distillation) Pure Hexyl Formate

Click to download full resolution via product page

Fischer Esterification Workflow for Hexyl Formate Synthesis.

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more selective alternative to traditional chemical
methods. Lipases are commonly used as biocatalysts for the esterification reaction.

A novel method for the enzymatic synthesis of hexyl formate utilizes a lipase catalyst for high
conversion rates.

o Reaction Mixture: In a suitable solvent such as n-hexane, combine formic acid and n-
hexanol. Molar ratios of 1:3 to 1:7 (formic acid to hexyl alcohol) have been shown to be
effective.[10]

o Enzyme Addition: Add a lipase, such as Novozym 435, at a concentration of 10 to 30 g/L.[10]

 Incubation: Incubate the reaction mixture at a controlled temperature, typically between 20°C
and 50°C, with shaking (e.g., 150 rpm) for a specified period (e.g., 4 hours).[10]

e Monitoring and Analysis: The conversion to hexyl formate can be analyzed by gas
chromatography. A high conversion rate of 77.33% has been reported at an enzyme
concentration of 15 g/L.[10]

e Product Isolation: After the reaction, the enzyme can be removed by filtration, and the
solvent can be evaporated to yield the crude product. Further purification can be achieved by
distillation.

Formic Acid + a . q —
e Lipase Addition Incubation Enzyme Removal Solvent Evaporation Purification Pure Hexyl Formate
(e.g., Novozym 435) (Controlled Temperature & Shaking) (Filtration) (Distillation)
Solvent (n-Hexane)
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Enzymatic Synthesis Workflow of Hexyl Formate.

Analytical Characterization

The identity and purity of synthesized hexyl formate are confirmed using various analytical

techniques.

Analytical Technique

Expected Observations

Gas Chromatography-Mass Spectrometry (GC-
MS)

A single major peak at the characteristic
retention time for hexyl formate. The mass
spectrum will show the molecular ion peak and
fragmentation pattern consistent with the

structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR: Characteristic signals for the formate
proton (singlet, ~8.0 ppm), the a-methylene
protons of the hexyl group (triplet, ~4.1 ppm),
and other methylene and methyl protons of the
hexyl chain. 13C NMR: Resonances for the
carbonyl carbon (~161 ppm), the a-methylene
carbon (~64 ppm), and the carbons of the hexyl

chain.

Infrared (IR) Spectroscopy

A strong absorption band for the C=0 stretch of
the ester group (~1720 cm™1), and C-O
stretching bands (~1180 cm~1).

Applications in Research and Development

Hexyl formate is primarily utilized in the flavor and fragrance industries for its pleasant fruity

aroma.[4] In a research context, it can serve as a standard for analytical method development,

particularly in the analysis of volatile organic compounds in food and beverages. Its synthesis

also provides a practical example for studying esterification kinetics and optimizing reaction

conditions. Furthermore, its potential as a biofuel or a green solvent is an area of ongoing

research interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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